Cas no 17797-87-4 (Propanoic acid,3-[(1,1-dimethylethyl)amino]-3-oxo-, ethyl ester)

• Product Name: Propanoic acid,3-[(1,1-dimethylethyl)amino]-3-oxo-, ethyl ester
• CAS No: 17797-87-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 233984
• PubChem ID: 253275
• Update Time: 2025-04-19

Propanoic acid,3-[(1,1-dimethylethyl)amino]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(1,1-dimethylethyl)amino]-3-oxo-, ethyl ester
• ethyl 3-(tert-butylamino)-3-oxopropanoate
• AC1L5NSF
• AC1Q5L2T
• AG-K-94967
• AR-1I8677
• CTK4D6651
• ethyl 3-(tert-butylamino)3-oxopropanoate
• ethyl 3-tert-buthylamino-3-oxopropanoate
• ethyl t-butylamidoacetate
• Malonamicacid, N-tert-butyl-, ethyl ester (8CI)
• Malonsaeure-ethylester-tert.-butylamid
• NSC75982
• N-tert.-Butyl-Malonsaeuremonamid-monoethylester
• N-tert-butyl(ethoxycarbonyl)acetamide
• tBuNHCOCH2COOEt
• NSC-75982
• DTXSID60291497
• 17797-87-4
• ethyl N-t-butyl-malonamate

• Inchi： 1S/C9H17NO3/c1-5-13-8(12)6-7(11)10-9(2,3)4/h5-6H2,1-4H3,(H,10,11)
• InChI Key： QADAZNVHNJFDTL-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)NC(C)(C)C

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 1.24520